Cas no 2034517-18-3 (1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea
• CAS No: 2034517-18-3
• MF: C₁₈H₁₈F₂N₂O₂
• MW: 332.344531536102
• CID: 6493080
• Update Time: 2025-05-30

1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea
• 1-(2,6-difluorophenyl)-3-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]urea

• Inchi： 1S/C18H18F2N2O2/c1-11(9-12-5-6-16-13(10-12)7-8-24-16)21-18(23)22-17-14(19)3-2-4-15(17)20/h2-6,10-11H,7-9H2,1H3,(H2,21,22,23)
• InChI Key： MNRFNCYYUNSVSN-UHFFFAOYSA-N
• SMILES： N(C1=C(F)C=CC=C1F)C(NC(C)CC1C=C2C(=CC=1)OCC2)=O

Additional information on 1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea

Professional Introduction to Compound with CAS No. 2034517-18-3 and Product Name: 1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea

The compound with the CAS number 2034517-18-3 and the product name 1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a difluorophenyl group and a benzofuran moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in enhancing the pharmacological properties of drug candidates. The difluorophenyl group in this compound is known to improve metabolic stability, binding affinity, and oral bioavailability. These attributes are crucial for the development of next-generation therapeutics that require efficient absorption and distribution within the body. The incorporation of fluorine atoms into aromatic rings has been extensively studied, and compounds containing such groups have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The other key structural component of this compound is the benzofuran ring system. Benzofurans are heterocyclic compounds that exhibit a wide range of biological activities. They have been investigated for their potential roles in antimicrobial, anti-inflammatory, and anticancer applications. The presence of a benzofuran moiety in this molecule suggests that it may interact with biological targets in a manner similar to other benzofuran derivatives. For instance, certain benzofuran-based compounds have been reported to inhibit enzymes involved in cancer cell proliferation and survival.

The urea functional group at the C3 position of the propanyl chain further enhances the pharmacological potential of this compound. Urea derivatives are well-known for their ability to act as protease inhibitors and have been utilized in the development of drugs targeting diseases such as HIV/AIDS and cancer. The specific arrangement of atoms in this compound's structure may contribute to its ability to bind tightly to biological targets, thereby modulating cellular processes.

Current research efforts in the field of medicinal chemistry are focused on designing molecules that can selectively interact with disease-causing targets while minimizing side effects. The compound 1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea aligns with these goals by combining multiple pharmacophoric elements into a single molecular framework. This approach has been successful in generating drug candidates with improved efficacy and safety profiles.

One particularly exciting aspect of this compound is its potential application in the treatment of neurological disorders. Studies have shown that certain benzofuran derivatives can cross the blood-brain barrier and exhibit neuroprotective effects. The presence of both difluorophenyl and benzofuran groups may enhance the compound's ability to penetrate this barrier, making it a promising candidate for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential therapeutic applications, this compound also represents an important step forward in synthetic chemistry. The synthesis of complex molecules like this one requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct intricate molecular structures with greater ease than was previously possible. This has opened up new avenues for drug discovery and development.

The role of computational chemistry in designing novel drug candidates cannot be overstated. By leveraging computational tools, researchers can predict the biological activity of molecules before they are synthesized, saving time and resources. This approach has been particularly valuable for compounds like this one, where multiple structural modifications need to be explored to optimize their pharmacological properties.

The future prospects for this compound are promising. Ongoing research aims to further refine its structure to enhance its biological activity and reduce any potential toxicity. By conducting additional preclinical studies, researchers hope to validate its therapeutic potential and pave the way for clinical trials. If successful, this compound could represent a significant contribution to modern medicine.

In conclusion, the compound with CAS number 2034517-18-3 and product name 1-(2,6-difluorophenyl)-3-1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-ylurea is a compelling example of how structural innovation can lead to novel therapeutics. Its unique combination of pharmacophoric elements makes it a promising candidate for treating various diseases, particularly those affecting the central nervous system. As research continues to uncover new applications for this class of molecules, it is likely that compounds like this one will play an increasingly important role in addressing unmet medical needs.